Cas no 182507-22-8 (Raloxifene 4’-Glucuronide)

• Product Name: Raloxifene 4’-Glucuronide
• CAS No: 182507-22-8
• MF: C₃₄H₃₅NO₁₀S
• MW: 649.707409143448
• CID: 113878
• PubChem ID: 9917566
• Update Time: 2025-04-18

Raloxifene 4’-Glucuronide Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranosiduronic acid,4-[6-hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-2-yl]phenyl
• Raloxifene 4’-Glucuronide
• RALOXIFENE-4-GLUCURONIDE
• b-D-Glucopyranosiduronic acid,4-[6-hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien...
• Raloxifene 4’-Glucur
• Raloxifene 4'-Glucuronide
• Raloxifene 4'-D-glucuronide
• RALOXIFENE-D4-4'-GLUCURONIDE
• Raloxifene-4'-glucuronide lithiuM salt
• Raloxifene-4'-D-glucuronide lithium salt
• Raloxifene-d4-4'-glucuronide lithiuM salt
• 4-[6-Hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-2-yl]phenyl-D-glucopyranosiduronicacid
• 4-[6-Hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-2-yl]phenyl-b-D-glucopyranosiduronic Acid
• (4-[6-Hydroxy-3-[4-[2-(1-piperidinyl)ethoxy-D4]benzoyl]benzo[b]thien-2-yl]phenyl-D-glucopyranosiduronic acid)
• 4-[6-Hydroxy-3-[4-[2-(1-piperidinyl)ethoxy-d4]benzoyl]benzo[b]thien-2-yl]phenyl-b-D-glucopyranosiduronic Acid
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-(4-(6-hydroxy-3-(4-(2-(piperidin-1-yl)ethoxy)benzoyl)benzo[b]thiophen-2-yl)phenoxy)tetrahydro-2H-pyran-2-carboxylic acid
• CS-0113549
• DTXSID601312492
• UZ95WFT3LZ
• UNII-UZ95WFT3LZ
• Q27291346
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, 4-(6-HYDROXY-3-(4-(2-(1-PIPERIDINYL)ETHOXY)BENZOYL)BENZO(B)THIEN-2-YL)PHENYL
• beta-D-Glucopyranosiduronic acid, 4-[6-hydroxy-3-[4-[2-(1-piperidinyl)ethoxy]benzoyl]benzo[b]thien-2-yl]phenyl
• (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[4-[6-hydroxy-3-[4-(2-piperidin-1-ylethoxy)benzoyl]-1-benzothiophen-2-yl]phenoxy]oxane-2-carboxylic acid
• beta-D-Glucopyranosiduronic acid, 4-(6-hydroxy-3-(4-(2-(1-piperidinyl)ethoxy)benzoyl)benzo(b)thien-2-yl)phenyl
• AKOS040736548
• CHEMBL176790
• HY-135582
• 182507-22-8
• DA-67110
• Raloxifene 4a(2)-glucuronide

• Inchi： 1S/C34H35NO10S/c36-21-8-13-24-25(18-21)46-32(20-6-11-23(12-7-20)44-34-30(40)28(38)29(39)31(45-34)33(41)42)26(24)27(37)19-4-9-22(10-5-19)43-17-16-35-14-2-1-3-15-35/h4-13,18,28-31,34,36,38-40H,1-3,14-17H2,(H,41,42)/t28-,29-,30+,31-,34+/m0/s1
• InChI Key： VHXYPEXOSLGZKH-WKRHDJAJSA-N
• SMILES： S1C2C=C(C=CC=2C(C(C2C=CC(=CC=2)OCCN2CCCCC2)=O)=C1C1C=CC(=CC=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)O

Computed Properties

• Exact Mass: 649.19800
• Monoisotopic Mass: 649.19816749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 46
• Rotatable Bond Count: 10
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 209-213°C
• Boiling Point: 949.6±65.0 °C at 760 mmHg
• Flash Point: 528.1±34.3 °C
• Refractive Index: 1.682
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• PSA: 194.46000
• LogP: 3.57850
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Raloxifene 4’-Glucuronide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds